Cas no 6976-69-8 (Benzoic acid,4-methyl-, propyl ester)

• Product Name: Benzoic acid,4-methyl-, propyl ester
• CAS No: 6976-69-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 518784
• PubChem ID: 230181
• Update Time: 2025-04-19

Benzoic acid,4-methyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methyl-, propyl ester
• Propyl 4-methylbenzoate
• 4-Methyl-benzoesaeure-propylester
• 4-methyl-benzoic acid propyl ester
• propyl p-hydroxybenzoate
• DTXSID40864168
• LRNBWFXCDULFQF-UHFFFAOYSA-N
• NS00068030
• Colextran
• 9015-73-0
• Propyl4-methylbenzoate
• NSC24768
• AKOS008948190
• Benzoic acid, 4-methyl-, propyl ester
• Z53835724
• NSC-24768
• 6976-69-8
• Propyl 4-methylbenzoate #
• SCHEMBL6057220

• Inchi： 1S/C11H14O2/c1-3-8-13-11(12)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key： LRNBWFXCDULFQF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)CCC

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.56180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters